Cas no 1452396-10-9 (rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one)

rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one structure

1452396-10-9 structure

Product Name:rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one

CAS No:1452396-10-9

Molecular Formula:C₂₈H₄₀O₅

Molecular Weight:456.61420917511

CID:4600628

PubChem ID:72547199

rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one Properties

Names and Identifiers

- Sartorypyrone A
- 2H-Pyran-2-one, 3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-, rel-(+)-
- rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one
- (1S,3R)-3-((3E,7E)-9-(4-Hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-3,7-dimethylnona-3,7-dien-1-yl)-2,2-dimethyl-4-methylenecyclohexyl acetate
- 1452396-10-9
- [(1S,3R)-3-[(3E,7E)-9-(4-hydroxy-6-methyl-2-oxopyran-3-yl)-3,7-dimethylnona-3,7-dienyl]-2,2-dimethyl-4-methylidenecyclohexyl] acetate
- CHEBI:203993
- InChIKey： VDURTFXVMLMCFA-GISJPLNESA-N
- Inchi： 1S/C28H40O5/c1-18(11-14-23-25(30)17-21(4)32-27(23)31)9-8-10-19(2)12-15-24-20(3)13-16-26(28(24,6)7)33-22(5)29/h10-11,17,24,26,30H,3,8-9,12-16H2,1-2,4-7H3/b18-11+,19-10+/t24-,26+/m1/s1
- SMILES： C([C@@H]1C(CC[C@H](OC(=O)C)C1(C)C)=C)C/C(/C)=C/CC/C(/C)=C/CC1C(OC(C)=CC=1O)=O

Computed Properties

Exact Mass: 456.28757437g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 10
Monoisotopic Mass: 456.28757437g/mol
Heavy Atom Count: 33
Complexity: 897
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.8
Topological Polar Surface Area: 72.8Å²

rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EQCV-1mg	rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one	1452396-10-9	≥95%	1mg	$452.00	2024-06-20
A2B Chem LLC	AX66159-1mg	rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one	1452396-10-9	≥95%	1mg	$326.00	2024-04-20
BioAustralis	BIA-S1636-1 mg	Sartorypyrone A	1452396-10-9	>95%byHPLC	1mg	$209.00	2023-08-17
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73988-1mg	Sartorypyrone A	1452396-10-9	98%	1mg	￥4040.00	2022-04-26

rel-(+)-3-[(2E,6E)-9-[(1R,3S)-3-(acetyloxy)-2,2-dimethyl-6-methylenecyclohexyl]-3,7-dimethyl-2,6-nonadien-1-yl]-4-hydroxy-6-methyl-2H-pyran-2-one Related Literature

1. Natural diterpene pyrones: chemistry and biology

Amjad Ayad Qatran Al-Khdhairawi,Geoffrey A. Cordell,Noel F. Thomas,Narendra Babu Shivanagere Nagojappa,Jean-Frédéric F. Weber Org. Biomol. Chem. 2019 17 8943
2. Genome mining for fungal polyketide-diterpenoid hybrids: discovery of key terpene cyclases and multifunctional P450s for structural diversification

Wei-Guang Wang,Lian-Qiong Du,Shan-Ling Sheng,Ao Li,Yan-Ping Li,Gui-Guang Cheng,Gan-Peng Li,Guiling Sun,Qiu-Fen Hu,Yudai Matsuda Org. Chem. Front. 2019 6 571
3. Marine natural products

Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2023 40 275
4. A heterologous expression platform in Aspergillus nidulans for the elucidation of cryptic secondary metabolism biosynthetic gene clusters: discovery of the Aspergillus fumigatus sartorypyrone biosynthetic pathway

Shu-Yi Lin,C. Elizabeth Oakley,Cory B. Jenkinson,Yi-Ming Chiang,Ching-Kuo Lee,Christopher G. Jones,Paul M. Seidler,Hosea M. Nelson,Richard B. Todd,Clay C. C. Wang,Berl R. Oakley Chem. Sci. 2023 14 11022
5. Chemistry of fungal meroterpenoid cyclases

Lena Barra,Ikuro Abe Nat. Prod. Rep. 2021 38 566
6. The chemistry and biology of fungal meroterpenoids (2009–2019)

Minghua Jiang,Zhenger Wu,Lan Liu,Senhua Chen Org. Biomol. Chem. 2021 19 1644

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